Hirsutine
Overview
Description
hirsutine is a natural product found in Uncaria tomentosa, Mitragyna hirsuta, and other organisms with data available.
Scientific Research Applications
Antihypertensive and Vasodilatory Properties : Hirsutine has been studied for its effects on blood pressure and intracellular calcium levels in vascular tissues. It inhibits Ca2+ influx mainly through a voltage-dependent Ca2+ channel and affects Ca2+ storage, potentially reducing intracellular Ca2+ levels and exerting antihypertensive effects (Horie, Yano, Aimi, Sakai, & Watanabe, 1992).
Cardiac Applications : Hirsutine has been shown to impact cardiac muscle action potentials, indicating potential applications in treating arrhythmias and cardiac dysfunction (Masumiya, Saitoh, Tanaka, Horie, Aimi, Takayama, Tanaka, & Shigenobu, 1999).
Anti-Cancer Potential : A study suggests that hirsutine may have anti-tumor effects in human T-cell leukemia, operating through the mitochondrial apoptotic pathway. This highlights its potential application in cancer therapy (Meng, Su, Wang, Yuan, & Li, 2021). Moreover, its selective anticancer activity in HER2-positive breast cancer cells through DNA damage induction has been observed (Lou, Yokoyama, Saiki, & Hayakawa, 2015).
Neuroprotective Effects : Hirsutine also exhibits neuroprotective activities by inhibiting inflammation-mediated neurotoxicity and microglial activation, which could be beneficial in treating neurodegenerative diseases (Nam, Park, Lee, & Lee, 2012).
Protection Against Cardiomyocytes Hypoxia : It has shown cardioprotective effects in hypoxic neonatal rat cardiomyocytes, suggesting its potential in treating cardiovascular conditions related to hypoxia (Wu, Gu, Zhu, & Zhu, 2011).
Impact on Diabetes and Insulin Resistance : Hirsutine could ameliorate hepatic and cardiac insulin resistance in high-fat diet-induced diabetic mice, indicating its potential in diabetes management (Hu, Li, Sun, Li, Xi, Qiu, Wang, Ding, Wang, Yu, Lei, Mao, & Zhu, 2021).
properties
IUPAC Name |
methyl (E)-2-[(2S,3R,12bR)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h5-8,13-14,17,20,23H,4,9-12H2,1-3H3/b18-13+/t14-,17-,20+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMLUOJBSAYAYEM-AZQGJTAVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN2CCC3=C(C2CC1C(=COC)C(=O)OC)NC4=CC=CC=C34 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H]1CN2CCC3=C([C@H]2C[C@@H]1/C(=C\OC)/C(=O)OC)NC4=CC=CC=C34 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801045724 |
Source
|
| Record name | Hirsutine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801045724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
368.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hirsutine | |
CAS RN |
7729-23-9 |
Source
|
| Record name | Hirsutine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7729-23-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Hirsutine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007729239 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hirsutine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801045724 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | HIRSUTINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W596OF93C7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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